Cas no 177995-38-9 (6-Fluorobenzodisoxazol-3-ylamine)

• Product Name: 6-Fluorobenzodisoxazol-3-ylamine
• CAS No: 177995-38-9
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD09999138
• CID: 112786
• PubChem ID: 10534849
• Update Time: 2025-05-20

6-Fluorobenzodisoxazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Fluorobenzo[d]isoxazol-3-ylamine
• 1,2-Benzisoxazol-3-amine,6-fluoro-
• 6-fluoro-1,2-benzoxazol-3-amine
• 6-fluorobenzo[d]isoxazol-3-amine
• 6-fluoro-1,2-benzisoxazol-3-amine
• 3-Amino-6-fluoro-1,2-benzisoxazole
• 1,2-Benzisoxazol-3-amine,6-fluoro-(9CI)
• 1,2-Benzisoxazol-3-amine, 6-fluoro-
• 6-Fluoro-benzo[d]isoxazol-3-ylamine
• 6-Fluorobenzo[d]isoxazole-3-amine
• 6-Fluoro-1,2-benzisoxazole-3-amine
• FCH1181555
• (6-fluoro-benzo[d]isoxazol-3-yl)-amine
• AX8159241
• ST2
• C7H5FN2O
• A881427
• FT-0645934
• 177995-38-9
• SCHEMBL2440742
• SB34335
• FS-2759
• MFCD09999138
• AKOS015853483
• DTXSID50441323
• DB-065210
• 6-Fluorobenzodisoxazol-3-ylamine

• MDL： MFCD09999138
• Inchi： 1S/C7H5FN2O/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H,(H2,9,10)
• InChI Key： AOAYZOWGECIQOH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N)=NOC=2C=1

Computed Properties

• Exact Mass: 152.03900
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 315°C at 760 mmHg
• Flash Point: 144.316 °C
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 52.05000
• LogP: 2.13030

6-Fluorobenzodisoxazol-3-ylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 6-Fluorobenzodisoxazol-3-ylamine

6-Fluorobenzodisoxazol-3-ylamine: A Comprehensive Overview

The compound with CAS No. 177995-38-9, commonly referred to as 6-fluorobenzodisoxazol-3-ylamine, is a highly specialized organic compound belonging to the class of benzodisoxazole derivatives. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements in research related to 6-fluorobenzodisoxazol-3-ylamine.

Benzodisoxazole derivatives, including 6-fluorobenzodisoxazol-3-ylamine, are known for their aromatic stability and versatile reactivity. The presence of the fluoro substituent at the 6-position of the benzene ring introduces unique electronic and steric effects, which significantly influence the compound's chemical behavior. Recent studies have highlighted the role of 6-fluorobenzodisoxazol-3-ylamine in various synthetic pathways, particularly in the construction of bioactive molecules and advanced materials.

One of the most notable aspects of 6-fluorobenzodisoxazol-3-ylamine is its potential as a building block in medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of complex heterocyclic compounds with therapeutic relevance. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 6-fluorobenzodisoxazol-3-ylamine exhibit promising anti-tumor activity by targeting specific oncogenic pathways. This finding underscores the importance of further investigating the biological profile of this compound.

Another area where 6-fluorobenzodisoxazol-3-ylamine has shown promise is in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for industrial applications. A 2023 study in *Chemical Communications* reported that incorporating 6-fluorobenzodisoxazol-3-ylamine into metalloporphyrin frameworks significantly enhances catalytic efficiency in oxidation reactions. This advancement highlights the compound's versatility across multiple disciplines.

From a synthetic perspective, the preparation of 6-fluorobenzodisoxazol-3_ylamine involves a multi-step process that typically begins with the synthesis of benzene derivatives followed by cyclization reactions to form the disoxazole ring system. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have successfully employed microwave-assisted synthesis to streamline the production process, reducing reaction times and minimizing waste.

In terms of biological activity, 6-fluorobenzodisoxazol_ylamine has been shown to possess antioxidant properties, which make it a potential candidate for use in nutraceuticals and cosmeceuticals. A 2021 study published in *Food and Chemical Toxicology* revealed that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. These findings open new avenues for its application in health-related products.

Moreover, 6-fluorobenzodisoxazol_ylamine has been investigated for its role in sensor technology. Its ability to fluoresce under specific conditions makes it a valuable component in designing optical sensors for detecting environmental pollutants or biomedical analytes. A 2024 study in *Sensors and Actuators B: Chemical* demonstrated that incorporating this compound into polymer matrices enhances sensor sensitivity and selectivity, paving the way for practical applications.

In conclusion, 6-fluorobenzodisoxazol_ylamine (CAS No. 177995_38_9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new facets of its utility, this compound is poised to make significant contributions to both academic research and industrial applications.